Cas no 142221-23-6 (2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid)

2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid structure
142221-23-6 structure
Product Name:2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid
CAS No:142221-23-6
MF:C14H11NO3S
MW:273.307042360306
MDL:MFCD00791575
CID:903395
PubChem ID:2046224
Update Time:2025-04-19

2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Oxo-2-phenylethyl)thio)nicotinic acid
    • 2-[(2-oxo-2-phenylethyl)thio]nicotinic acid
    • 2-[(2-oxo-2-phenylethyl)thio]nicotinic acid(SALTDATA: FREE)
    • 2-phenacylsulfanylpyridine-3-carboxylic acid
    • 2-(2-Oxo-2-phenyl-ethylsulfanyl)-nicotinic acid
    • 2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid
    • AC1M1CAI
    • ChemDiv1_015437
    • CTK4C3000
    • STOCK2S-71616
    • SMR000111479
    • 142221-23-6
    • EN300-235976
    • SCHEMBL14398428
    • DTXSID10365894
    • SR-01000575233
    • CHEMBL1346729
    • 2-(2-oxo-2-phenylethylthio)nicotinic acid
    • HMS2501P15
    • MLS000107107
    • F0131-0038
    • 2-((2-oxo-2-phenylethyl)thio)nicotinicacid
    • STK398622
    • DB-028368
    • BS-35718
    • HMS630N15
    • AKOS000805803
    • CCG-200142
    • 3-Pyridinecarboxylic acid, 2-[(2-oxo-2-phenylethyl)thio]-
    • ML099, >=98% (HPLC)
    • MFCD00791575
    • SR-01000575233-1
    • 2-[(2-OXO-2-PHENYLETHYL)SULFANYL]NICOTINIC ACID
    • CS-0269731
    • MDL: MFCD00791575
    • Inchi: 1S/C14H11NO3S/c16-12(10-5-2-1-3-6-10)9-19-13-11(14(17)18)7-4-8-15-13/h1-8H,9H2,(H,17,18)
    • InChI Key: MJHMABNIGSEYKN-UHFFFAOYSA-N
    • SMILES: S(C1C(C(=O)O)=CC=CN=1)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 273.04600
  • Monoisotopic Mass: 273.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 92.6Ų

Experimental Properties

  • PSA: 92.56000
  • LogP: 2.75480

2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[(2-oxo-2-phenylethyl)sulfanyl]pyridine-3-carboxylic acid Pricemore >>

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